Cas no 443692-93-1 (quinoline-7-sulfonyl chloride)

Quinoline-7-sulfonyl chloride is a versatile sulfonylation reagent widely used in organic synthesis and pharmaceutical intermediates. Its key advantages include high reactivity as an electrophile, enabling efficient introduction of the sulfonyl group into target molecules. The quinoline backbone enhances stability and selectivity in reactions, making it particularly valuable for constructing complex heterocyclic compounds. It is commonly employed in the synthesis of sulfonamides, sulfonate esters, and other sulfur-containing derivatives. The compound’s well-defined reactivity profile and compatibility with a range of substrates make it a reliable choice for researchers in medicinal chemistry and material science. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

quinoline-7-sulfonyl chloride structure

Product Name:quinoline-7-sulfonyl chloride

CAS No:443692-93-1

MF:C₉H₆ClNO₂S

MW:227.667439937592

MDL:MFCD19200224

CID:2827803

PubChem ID:55280760

Update Time:2025-06-07

quinoline-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- quinoline-7-sulfonyl chloride
- AKOS006336831
- 7-Quinolinesulfonylchloride
- MFCD19200224
- 7-Quinolinesulfonyl chloride
- EN300-276079
- CS-0452596
- GS3103
- AS-42594
- SCHEMBL19692951
- Quinolin-7-sulfonyl chloride
- 443692-93-1
- MDL： MFCD19200224
- Inchi： 1S/C9H6ClNO2S/c10-14(12,13)8-4-3-7-2-1-5-11-9(7)6-8/h1-6H
- InChI Key： ZSLBTAMFISNVKS-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC2=CC=CN=C2C=1)(=O)=O

Computed Properties

Exact Mass: 226.9807773g/mol
Monoisotopic Mass: 226.9807773g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 55.4Å²

quinoline-7-sulfonyl chloride Pricemore >>

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Chemenu	CM223137-1g	7-Quinolinesulfonyl chloride	443692-93-1	95%	1g	$926	2021-08-04
TRC	Q990228-10mg	Quinoline-7-Sulfonyl Chloride	443692-93-1		10mg	$ 70.00	2022-06-03
TRC	Q990228-50mg	Quinoline-7-Sulfonyl Chloride	443692-93-1		50mg	$ 230.00	2022-06-03
TRC	Q990228-100mg	Quinoline-7-Sulfonyl Chloride	443692-93-1		100mg	$ 340.00	2022-06-03
abcr	AB449718-250 mg	Quinoline-7-sulfonyl chloride; .	443692-93-1		250MG	€456.30	2023-07-18
abcr	AB449718-1 g	Quinoline-7-sulfonyl chloride; .	443692-93-1		1g	€1,074.90	2023-07-18
Chemenu	CM223137-1g	7-Quinolinesulfonyl chloride	443692-93-1	95%+	1g	$741	2024-07-16
Alichem	A189010492-250mg	7-Quinolinesulfonyl chloride	443692-93-1	95%	250mg	$327.00	2023-09-01
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eNovation Chemicals LLC	D620929-1G	quinoline-7-sulfonyl chloride	443692-93-1	97%	1g	$825	2024-07-21